Cas no 2415163-55-0 ((2-((Tert-Butoxycarbonyl)amino)-7-fluorobenzo[d]thiazol-4-yl)boronic acid)

• Product Name: (2-((Tert-Butoxycarbonyl)amino)-7-fluorobenzo[d]thiazol-4-yl)boronic acid
• CAS No: 2415163-55-0
• MF: C₁₂H₁₄BFN₂O₄S
• MW: 312.1250
• MDL: MFCD32689945
• CID: 4760560
• PubChem ID: 149549950
• Update Time: 2026-02-26

(2-((Tert-Butoxycarbonyl)amino)-7-fluorobenzo[d]thiazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-((tert-Butoxycarbonyl)amino)-7-fluorobenzo[d]thiazol-4-yl)boronic acid
• DB-405860
• [2-(tert-butoxycarbonylamino)-7-fluoro-1,3-benzothiazol-4-yl]boronic acid
• MFCD32689945
• CS-0133935
• AS-77946
• tert-butyl N-[4-(dihydroxyboranyl)-7-fluoro-1,3-benzothiazol-2-yl]carbamate
• 2415163-55-0
• D94348
• 2-(Boc-amino)-7-fluoro-1,3-benzothiazol-4-boronic acid
• 2-[(tert-butoxycarbonyl)amino]-7-fluoro-1,3-benzothiazol-4-ylboronic acid
• (2-{[(tert-butoxy)carbonyl]amino}-7-fluoro-1,3-benzothiazol-4-yl)boronic acid
• [7-fluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-benzothiazol-4-yl]boronic acid
• (2-((Tert-Butoxycarbonyl)amino)-7-fluorobenzo[d]thiazol-4-yl)boronic acid

• MDL： MFCD32689945
• Inchi： 1S/C12H14BFN2O4S/c1-12(2,3)20-11(17)16-10-15-8-6(13(18)19)4-5-7(14)9(8)21-10/h4-5,18-19H,1-3H3,(H,15,16,17)
• InChI Key： ZQDPDWALEXQWLI-UHFFFAOYSA-N
• SMILES： S1C(=NC2=C(B(O[H])O[H])C([H])=C([H])C(=C12)F)N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 312.0751364g/mol
• Monoisotopic Mass: 312.0751364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on (2-((Tert-Butoxycarbonyl)amino)-7-fluorobenzo[d]thiazol-4-yl)boronic acid

Comprehensive Overview of (2-((Tert-Butoxycarbonyl)amino)-7-fluorobenzo[d]thiazol-4-yl)boronic acid (CAS No. 2415163-55-0)

(2-((Tert-Butoxycarbonyl)amino)-7-fluorobenzo[d]thiazol-4-yl)boronic acid (CAS No. 2415163-55-0) is a specialized boronic acid derivative widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of both fluorine and boronic acid functional groups enhances its reactivity, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry.

The tert-butoxycarbonyl (Boc) protecting group in this compound ensures stability during synthetic processes, while the 7-fluoro substitution introduces electron-withdrawing effects, influencing the compound's electronic properties. Researchers frequently employ this derivative in the development of kinase inhibitors, anticancer agents, and proteolysis-targeting chimeras (PROTACs), aligning with current trends in targeted therapy and protein degradation technologies. Its boronic acid moiety also facilitates interactions with biological targets, such as enzymes and receptors, making it a versatile tool in structure-activity relationship (SAR) studies.

In recent years, the demand for fluorinated boronic acids has surged due to their role in optimizing drug-like properties, including metabolic stability and membrane permeability. This compound's CAS No. 2415163-55-0 is often searched in conjunction with terms like "Suzuki coupling building blocks", "Boc-protected boronic acids", and "fluorinated heterocycles", reflecting its relevance in cutting-edge research. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely used to characterize its purity and confirm structural integrity, ensuring compliance with rigorous pharmaceutical standards.

From an industrial perspective, (2-((Tert-Butoxycarbonyl)amino)-7-fluorobenzo[d]thiazol-4-yl)boronic acid is synthesized under controlled conditions to maintain high yields and reproducibility. Its applications extend to bioconjugation and material science, where its unique electronic profile contributes to the design of advanced functional materials. As the pharmaceutical industry increasingly focuses on personalized medicine and small-molecule therapeutics, compounds like this are pivotal in addressing unmet medical needs, particularly in oncology and neurology.

Environmental and safety considerations are paramount when handling this compound. While it is not classified as hazardous, standard laboratory precautions—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended. Its stability under ambient conditions and compatibility with common solvents like dimethyl sulfoxide (DMSO) and tetrahydrofuran (THF) further enhance its practicality in research settings.

In summary, (2-((Tert-Butoxycarbonyl)amino)-7-fluorobenzo[d]thiazol-4-yl)boronic acid (CAS No. 2415163-55-0) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its multifaceted applications, coupled with its alignment with trending research areas like targeted drug delivery and catalytic chemistry, underscore its significance in contemporary scientific endeavors. For researchers exploring high-throughput screening or fragment-based drug design, this compound offers a robust platform for discovery and development.